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methylbenzenesulfonamide
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For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Hydroxy-4-methylbenzenesulfonamide, also known as N-tosylhydroxylamine, is a
versatile reagent in organic synthesis. Its utility stems from the presence of a hydroxyl group
attached to a sulfonamide nitrogen, which allows it to act as a precursor for various reactive
intermediates. This document provides an overview of its potential applications, complete with
detailed experimental protocols and reaction schemes. While direct literature examples for
some applications are limited, the protocols provided are based on well-established reactivity
patterns of analogous hydroxylamine derivatives.

Key Applications at a Glance
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Application Area Reaction Type Key Intermediates Potential Products
o ) Amination of ) o
Sulfoximine Synthesis ] N-Tosylnitrene N-Tosylsulfoximines
Sulfoxides
o Electrophilic C-H Electrophilic )
Arene Amination o o _ Arylamines
Amination Aminating Species

Aziridination of ) ) o
Nitrene Transfer N-Tosylnitrene N-Tosylaziridines

Alkenes

Synthesis of N-Tosylsulfoximines

N-Hydroxy-4-methylbenzenesulfonamide can serve as a precursor for the generation of an
electrophilic aminating agent, likely a tosylnitrene or a related species, for the synthesis of N-
tosylsulfoximines from sulfoxides. N-tosylsulfoximines are valuable intermediates that can be
further elaborated or deprotected to the corresponding free NH-sulfoximines, a functional group

of growing importance in medicinal chemistry.

General Reaction Scheme
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Reaction Setup

Alkene + TsNHOH
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Aqueous Workup
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Column Chromatography

N-Tosylaziridine
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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